4-(3,4,5-triethoxybenzoyl)morpholine
Overview
Description
“4-(3,4,5-triethoxybenzoyl)morpholine” is a chemical compound . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . Morpholine, a component of this compound, is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH . This heterocycle features both amine and ether functional groups .
Synthesis Analysis
The synthesis of morpholines has seen significant advancements. They are often synthesized from 1,2-amino alcohols, aziridines, epoxides, and related compounds . A series of basic esters of 3,4,5-trimethoxybenzoyl acid has been synthesized and evaluated for antihypertensive and local anesthetic activity .
Scientific Research Applications
Antioxidant Activity
Compounds bearing a 3,4,5-trimethoxybenzyloxy group, similar to “4-(3,4,5-Triethoxybenzoyl)morpholine”, have been synthesized and studied for their antioxidant activity . These compounds have shown promising results in scavenging free radicals .
Synthesis of Heterocyclic Compounds
The 3,4,5-trimethoxybenzyloxy group has been used in the synthesis of various heterocyclic compounds . For instance, 4-(3,4,5-trimethoxybenzyl-oxy)benzohydrazide, a compound bearing this group, was converted into thiosemicarbazide derivatives, which were subsequently cyclized with NaOH to provide 1,2,4-triazole derivatives .
Antihypertensive Activity
Basic esters of 3,4,5-trimethoxybenzoic acid, a compound structurally similar to “this compound”, have been synthesized and evaluated for their antihypertensive activity . These compounds could potentially be used in the treatment of high blood pressure .
Local Anesthetic Activity
The same basic esters of 3,4,5-trimethoxybenzoic acid have also been evaluated for their local anesthetic activity . This suggests that “this compound” could potentially be used in the development of local anesthetics .
Future Directions
The trimethoxyphenyl (TMP) group, which is present in “4-(3,4,5-triethoxybenzoyl)morpholine”, serves as a pharmacophore in numerous potent agents exhibiting diverse bioactivity effects . This suggests that “this compound” and similar compounds could have potential applications in a wide range of biomedical fields .
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target various proteins and enzymes .
Mode of Action
The mode of action involves a nucleophilic attack by the lone pair of electrons on the nitrogen atom in morpholine on the carbonyl carbon atom, resulting in the formation of a tetrahedral intermediate .
Biochemical Pathways
It’s worth noting that compounds with similar structures have shown notable anti-cancer effects by effectively inhibiting various proteins and enzymes .
Result of Action
Compounds with similar structures have shown notable anti-cancer effects .
properties
IUPAC Name |
morpholin-4-yl-(3,4,5-triethoxyphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO5/c1-4-21-14-11-13(17(19)18-7-9-20-10-8-18)12-15(22-5-2)16(14)23-6-3/h11-12H,4-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAHVNGBESLDQHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60982095 |
Source
|
| Record name | (Morpholin-4-yl)(3,4,5-triethoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60982095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
64038-95-5 |
Source
|
| Record name | Morpholine, 4-(3,4,5-triethoxybenzoyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0064038955 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (Morpholin-4-yl)(3,4,5-triethoxyphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60982095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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